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Compound of Interest

Compound Name: 1,2-Dichlorohexane

Cat. No.: B1605181

Essential Safety and Handling of 1,2-
Dichlorohexane

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemicals is paramount. This guide provides immediate and essential
safety and logistical information for the use of 1,2-Dichlorohexane, a chlorinated hydrocarbon.
Due to the limited availability of specific toxicological and exposure data for 1,2-
Dichlorohexane, this document adopts a conservative approach by referencing the more
extensively studied and regulated chemical, 1,2-Dichloroethane, as a surrogate for establishing
safety protocols. This ensures a high standard of safety when handling 1,2-Dichlorohexane.

Key Physical and Chemical Properties

Understanding the physical and chemical properties of 1,2-Dichlorohexane is the first step in
safe handling. A summary of these properties is provided below.
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Property

Value

Molecular Formula

CeH12Cl2

Appearance Colorless liquid
Odor Chloroform-like
Boiling Point 182°F (83.5°C)
Melting Point -32°F (-35.6°C)
Flash Point 56°F (13°C)
Specific Gravity 1.25 g/mL

Vapor Pressure

64 mmHg at 20°C

Solubility in Water

0.9 9/100 mL at 20°C

Occupational Exposure Limits and Toxicity Data

As specific exposure limits for 1,2-Dichlorohexane are not readily available, the limits for 1,2-

Dichloroethane are provided as a conservative guideline. Strict adherence to these limits is

recommended to minimize health risks.

Occupational Exposure Limits (as 1,2-Dichloroethane)

Organization Limit Type Value
OSHA PEL (8-hour TWA) 50 ppm([1]
Ceiling 100 ppm[1]

Peak (5 min in any 3 hr) 200 ppm

NIOSH REL (10-hour TWA) 1 ppm[2]
STEL (15 min) 2 ppm

ACGIH TLV (8-hour TWA) 10 ppm[2]

Toxicity Data (as 1,2-Dichloroethane)
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Test Species Route Value

LD50 Rat Oral 670 mg/kg|[3]

LD50 Rabbit Dermal 2800 mg/kg|[3][4]
LC50 Rat Inhalation 1000 ppm (7 hours)[4]

Operational Plan: Personal Protective Equipment
(PPE) and Handling

A systematic approach to handling 1,2-Dichlorohexane is crucial to ensure laboratory safety.
This involves a multi-step process from preparation to disposal, with specific PPE requirements
at each stage.

Recommended Personal Protective Equipment (PPE)

When handling 1,2-Dichlorohexane, the following PPE is mandatory to prevent exposure:
o Eye Protection: Chemical splash goggles are required at all times.

» Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for
tears or holes before use.

» Body Protection: A flame-resistant lab coat should be worn and fully buttoned.

o Respiratory Protection: All work with 1,2-Dichlorohexane should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

Experimental Protocol: Liquid-Liquid Extraction

The following is a detailed protocol for a liquid-liquid extraction using a chlorinated solvent like
1,2-Dichlorohexane. This procedure is a common application for such solvents in a research
and development setting.

Objective: To separate a neutral organic compound from an aqueous reaction mixture.

Materials:
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e Reaction mixture containing the desired neutral organic compound in an aqueous solution.
e 1,2-Dichlorohexane (extraction solvent).

e Separatory funnel.

o Beakers and Erlenmeyer flasks.

e Drying agent (e.g., anhydrous sodium sulfate).

e Rotary evaporator.

Procedure:

o Preparation: Ensure all work is performed inside a chemical fume hood. Don the appropriate
PPE.

o Transfer: Carefully transfer the aqueous reaction mixture to a separatory funnel of
appropriate size.

 First Extraction: Add a measured volume of 1,2-Dichlorohexane to the separatory funnel.
The volume should be approximately one-third of the aqueous layer's volume.

e Mixing: Stopper the funnel and gently invert it several times to mix the layers. Periodically
vent the funnel by opening the stopcock while it is inverted and pointed away from you to
release any pressure buildup.

o Separation: Place the separatory funnel back on the ring stand and allow the layers to fully
separate. 1,2-Dichlorohexane is denser than water and will be the bottom layer.

e Draining: Carefully drain the lower organic layer into a clean, dry Erlenmeyer flask.

» Repeat Extraction: Repeat the extraction process (steps 3-6) with fresh 1,2-Dichlorohexane
at least two more times to ensure complete extraction of the desired compound. Combine all
organic extracts.

e Drying: Add a small amount of anhydrous sodium sulfate to the combined organic extracts to
remove any residual water.
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« Filtration: Gravity filter the dried organic solution into a pre-weighed round-bottom flask to
remove the drying agent.

» Solvent Removal: Remove the 1,2-Dichlorohexane using a rotary evaporator to isolate the
purified neutral organic compound.

Emergency and Disposal Plans

Preparedness for emergencies and a clear plan for waste disposal are critical components of
laboratory safety.

Emergency Procedures

o Spills: In the event of a small spill within the fume hood, use an inert absorbent material to
contain and clean it up. For larger spills, evacuate the area and contact the institution's
environmental health and safety (EHS) office immediately.[5]

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove any contaminated clothing.[6] Seek medical attention.

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[6] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.

Disposal Plan

1,2-Dichlorohexane is a halogenated hydrocarbon and must be disposed of as hazardous
waste.

o Waste Collection: Collect all 1,2-Dichlorohexane waste, including contaminated materials,
in a designated, properly labeled, and sealed container.

e Segregation: Do not mix halogenated waste with non-halogenated waste streams.

e Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS office.
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Workflow Visualization

The following diagrams illustrate the logical flow of the safe handling and emergency
procedures for 1,2-Dichlorohexane.
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Caption: Workflow for the safe handling of 1,2-Dichlorohexane.
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Caption: Immediate actions for 1,2-Dichlorohexane emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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